Cas no 1806873-76-6 (6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde)

• Product Name: 6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde
• CAS No: 1806873-76-6
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 4874981
• Update Time: 2025-06-19

6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde

• Inchi： 1S/C8H3F3N2O/c9-6-4(3-14)1-5(2-12)13-7(6)8(10)11/h1,3,8H
• InChI Key： DGNWRTVSYWJLBC-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8

Additional information on 6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde

Introduction to 6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde (CAS No. 1806873-76-6)

6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde, with the CAS number 1806873-76-6, is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and fluorine substituents, which collectively contribute to its chemical reactivity and biological activity.

The molecular formula of 6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde is C₉H₄FN₂O, and its molecular weight is approximately 191.12 g/mol. The compound's structure includes a pyridine ring with multiple functional groups attached, making it a valuable building block for the synthesis of more complex molecules. The presence of the cyano group and difluoromethyl moiety imparts unique electronic and steric properties, which can be leveraged in the design of novel pharmaceuticals and agrochemicals.

In recent years, 6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde has been extensively studied for its potential applications in drug discovery. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of inhibitors for various enzymes and receptors, such as kinases and G protein-coupled receptors (GPCRs). The ability to fine-tune the chemical properties of this compound through strategic modifications has led to the discovery of several promising lead compounds with improved pharmacological profiles.

The synthetic accessibility of 6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde has also been a subject of extensive research. Various synthetic routes have been developed to produce this compound efficiently and on a larger scale. One notable approach involves the sequential introduction of functional groups onto a pyridine scaffold, followed by selective transformations to achieve the desired structure. These synthetic strategies not only enhance the yield and purity of the final product but also provide insights into the reactivity and stability of intermediates formed during the synthesis.

Beyond its use in medicinal chemistry, 6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde has found applications in other areas of chemical research. For example, it has been utilized as a ligand in transition metal-catalyzed reactions, where its electron-withdrawing substituents can influence catalytic activity and selectivity. Additionally, its photophysical properties have been investigated for potential use in materials science, particularly in the development of luminescent materials and sensors.

The biological activity of 6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde has been evaluated through various assays to assess its potential therapeutic effects. Studies have shown that this compound exhibits moderate to strong inhibitory activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate specific signaling pathways involved in cell proliferation and apoptosis has been explored, providing valuable insights into its mechanism of action.

In conclusion, 6-Cyano-2-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde (CAS No. 1806873-76-6) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for drug discovery and other advanced applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical science.